Cas no 1478983-71-9 (2-amino-4,4-dimethylcyclohexan-1-ol)

• Product Name: 2-amino-4,4-dimethylcyclohexan-1-ol
• CAS No: 1478983-71-9
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD24497085
• CID: 5244554
• PubChem ID: 76224597
• Update Time: 2026-03-08

2-amino-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-amino-4,4-dimethyl-
• 2-amino-4,4-dimethylcyclohexan-1-ol

• MDL： MFCD24497085
• Inchi： 1S/C8H17NO/c1-8(2)4-3-7(10)6(9)5-8/h6-7,10H,3-5,9H2,1-2H3
• InChI Key： JWOAXHVWBQPKKV-UHFFFAOYSA-N
• SMILES： C1(O)CCC(C)(C)CC1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-amino-4,4-dimethylcyclohexan-1-ol

Recent Advances in the Study of 2-amino-4,4-dimethylcyclohexan-1-ol (CAS: 1478983-71-9)

The compound 2-amino-4,4-dimethylcyclohexan-1-ol (CAS: 1478983-71-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol serves as a versatile building block in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals. Recent studies have focused on its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-amino-4,4-dimethylcyclohexan-1-ol as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The research team demonstrated that derivatives of this compound exhibited potent activity in modulating GABAergic neurotransmission, suggesting potential applications in the treatment of anxiety and epilepsy. The study also highlighted the compound's favorable pharmacokinetic properties, including good blood-brain barrier penetration.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters reported the development of novel quinolone antibiotics incorporating 2-amino-4,4-dimethylcyclohexan-1-ol as a structural motif. These derivatives showed enhanced activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this improved activity to the compound's ability to optimize molecular interactions with bacterial DNA gyrase.

From a synthetic chemistry perspective, significant progress has been made in developing more efficient routes to produce 2-amino-4,4-dimethylcyclohexan-1-ol. A 2024 study in Organic Process Research & Development described an asymmetric hydrogenation protocol that achieves the compound in high enantiomeric excess (>99% ee) and excellent yield (92%). This advancement addresses previous challenges in obtaining the compound with the required stereochemical purity for pharmaceutical applications.

Ongoing research is investigating the potential of 2-amino-4,4-dimethylcyclohexan-1-ol in other therapeutic areas. Preliminary results from cell-based assays suggest that certain derivatives may have applications in cancer therapy, particularly as modulators of protein-protein interactions involved in oncogenic signaling pathways. However, these findings require further validation through in vivo studies.

The safety profile of 2-amino-4,4-dimethylcyclohexan-1-ol has been evaluated in recent toxicological studies. While the compound itself shows low acute toxicity (LD50 > 2000 mg/kg in rodent models), researchers emphasize the need for careful assessment of its derivatives, as structural modifications can significantly alter pharmacological and toxicological properties.

In conclusion, 2-amino-4,4-dimethylcyclohexan-1-ol (CAS: 1478983-71-9) continues to emerge as a valuable scaffold in medicinal chemistry. Its versatility, combined with recent synthetic advancements and promising biological activities, positions it as an important compound for future drug discovery efforts. Researchers are particularly optimistic about its potential in addressing challenging therapeutic areas such as antibiotic resistance and neurological disorders.